1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine

• IUPAC Name: 1-(2-fluorophenyl)tetrazol-5-amine
• InChI: InChI=1S/C7H6FN5/c8-5-3-1-2-4-6(5)13-7(9)10-11-12-13/h1-4H,(H2,9,10,12)
• InChI Key: CRUIOCOMRVEIHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C(=NN=N2)N)F
• Molecular Formula: C7H6FN5
• Molecular Weight: 179.15 g/mol

Description

1-(2-Fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine (FTA) is a synthetic compound that has been studied for its potential applications in the field of science, medicine, and pharmacology. FTA is a heterocyclic amine that belongs to a class of compounds known as tetrazoles. It is a white crystalline solid that is soluble in water and alcohol. FTA has a molecular weight of 167.14 g/mol and a melting point of 87-88°C.

Mechanism of Action

1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine acts as a reagent in organic synthesis by forming a cyclic intermediate with the substrate. This cyclic intermediate is then hydrolyzed to form the desired product. In addition, 1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine can also act as a catalyst in the synthesis of various heterocyclic compounds.
Biochemical and Physiological Effects
1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, 1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine has been shown to inhibit the enzyme xanthine oxidase, which is involved in the breakdown of purines.

Advantages and Limitations for Lab Experiments

1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine has several advantages when used in laboratory experiments. It is a relatively inexpensive reagent and is easy to obtain. In addition, it can be used in a variety of reactions, such as the synthesis of heterocyclic compounds. However, 1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine has some limitations when used in laboratory experiments. It is toxic and has a low solubility in water, making it difficult to work with in aqueous solutions.

Future Directions

There are several potential future directions for the use of 1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine. It could be used in the synthesis of other heterocyclic compounds, such as imidazoles and quinolones. In addition, 1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine could be used in the synthesis of other organic compounds, such as amines and phenols. It could also be used in the synthesis of drugs and other pharmaceuticals. Finally, 1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine could be studied for its potential effects on biochemical and physiological processes, such as the inhibition of enzymes involved in neurotransmitter breakdown.

Synthesis Methods

1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine can be synthesized from the reaction between 2-fluorophenylhydrazine and sodium azide. This reaction is carried out in aqueous solution at room temperature. The resulting product is then purified by recrystallization.

Scientific Research Applications

1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine has been studied for its potential applications in the field of science, medicine, and pharmacology. It has been used in the synthesis of various tricyclic compounds, such as quinolones, which are used as antibiotics. 1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine has also been used in the synthesis of various heterocyclic compounds, such as imidazoles, which are used as antifungal agents. In addition, 1-(2-fluorophenyl)-1H-1,2,3,4-tetrazol-5-amine has been used as a reagent in the synthesis of various organic compounds, such as amines and phenols.